Cas no 2166796-51-4 (tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate
• CAS No: 2166796-51-4
• MF: C₁₀H₁₈ClNO₅S
• MW: 299.771621227264
• CID: 6399121
• PubChem ID: 165960797
• Update Time: 2025-06-09

tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate
• EN300-1577609
• tert-butyl 3-[(chlorosulfonyl)methyl]morpholine-4-carboxylate
• 2166796-51-4

• Inchi： 1S/C10H18ClNO5S/c1-10(2,3)17-9(13)12-4-5-16-6-8(12)7-18(11,14)15/h8H,4-7H2,1-3H3
• InChI Key： NDTPHEFMVOURGS-UHFFFAOYSA-N
• SMILES： ClS(CC1COCCN1C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 299.0594215g/mol
• Monoisotopic Mass: 299.0594215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.3Ų

Additional information on tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate

Research Brief on Tert-Butyl 3-(Chlorosulfonyl)methylmorpholine-4-carboxylate (CAS: 2166796-51-4)

In recent years, the compound tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate (CAS: 2166796-51-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl chloride and morpholine carboxylate functionalities, serves as a versatile intermediate in the synthesis of biologically active compounds. Its structural features make it particularly valuable for the development of novel therapeutics, including protease inhibitors and kinase modulators, which are critical in treating diseases such as cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate in the preparation of sulfonamide-based inhibitors targeting the ubiquitin-proteasome pathway. The researchers demonstrated that the chlorosulfonyl group of the compound could be efficiently coupled with various amines to yield potent inhibitors with nanomolar affinity for the proteasome's active site. This finding underscores the compound's potential as a key building block in the development of next-generation anticancer agents.

Another notable application of tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate was highlighted in a 2023 publication in ACS Chemical Biology. The study focused on its role in the synthesis of covalent inhibitors for SARS-CoV-2 main protease (Mpro). By leveraging the reactivity of the chlorosulfonyl moiety, the research team designed a series of irreversible inhibitors that exhibited strong antiviral activity in vitro. This work not only provides a promising strategy for combating COVID-19 but also exemplifies the broader utility of this compound in addressing emerging infectious diseases.

Beyond its applications in drug discovery, tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate has also been investigated for its potential in chemical biology tools development. A recent preprint on bioRxiv detailed its use in the design of activity-based probes (ABPs) for profiling deubiquitinating enzymes (DUBs). The probes, synthesized via conjugation of the compound to ubiquitin-derived peptides, enabled highly specific labeling of DUBs in complex proteomes, offering new insights into their functional roles in cellular signaling pathways.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate due to the reactivity of the chlorosulfonyl group. Recent advancements in flow chemistry, as reported in Organic Process Research & Development, have addressed some of these issues by enabling safer and more efficient continuous production of the compound. These technological improvements are expected to facilitate its broader adoption in both academic and industrial settings.

In conclusion, tert-butyl 3-(chlorosulfonyl)methylmorpholine-4-carboxylate (CAS: 2166796-51-4) represents a highly valuable chemical entity with diverse applications in medicinal chemistry and chemical biology. Its unique reactivity profile continues to inspire innovative research across multiple therapeutic areas, making it a compound of enduring interest to the scientific community. Future studies will likely explore its utility in additional contexts, further solidifying its role as a cornerstone of modern drug discovery efforts.